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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of
nonanenitrile, also known as pelargonitrile or n-octyl cyanide. The information is curated for
professionals in research and development who require detailed data for experimental design,
chemical synthesis, and safety assessments.

Chemical Identity and Structure

Nonanenitrile is a linear aliphatic nitrile with a nine-carbon chain.[1] Its chemical structure
consists of an eight-carbon alkyl chain (octyl group) attached to a cyano functional group (-
C=N).[1] This structure imparts both hydrophobic (the alkyl chain) and polar (the nitrile group)
characteristics to the molecule.[2]
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Identifier Value

IUPAC Name nonanenitrile[3][4]

Synonyms n-Octyl cyanide, Pela-rg-ononitrile, 1-
Cyanooctane, Nonanitrile[3][4][5]

Molecular Formula CoH17N[3][4][6]

Canonical SMILES CCCCCCCCC#N[5][6]

InChl Key PLZZPPHAMDJOSR-UHFFFAOYSA-N[3][4][5]

CAS Number 2243-27-8[3][4][6]

EC Number 218-808-9[3][5]

Physicochemical Properties

The following tables summarize the key physical and chemical properties of honanenitrile.
These values are essential for predicting its behavior in various chemical processes and for
designing appropriate handling and storage procedures.

Table 2.1: Molar and Spectroscopic Properties

Property Value

Molecular Weight 139.24 g/mol [2][3]
Exact Mass 139.136 g/mol [3][5]
Refractive Index (n20/D) 1.426[6][7]

Molar Refractivity 43.38 mL/mol[7][8]
Molar Volume 169.4 mL/mol[7][8]
Dipole Moment 3.65 D[7][8]

LogP (Octanol/Water) 3.1[3], 3.27[9]

Table 2.2: Thermal and Physical State Properties
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Property

Value

Physical State

Liquid at room temperature[1][2][3]

Colorless to pale yellow or orange liquid[1][2][3]

Appearance
[5]
Melting Point -29 °C[2], -34 °C[7][8], -35 °C[5][6]
Boiling Point 224 °CJ[6][7], 225 °C[2]
) 0.78 g/mL[6], 0.786 g/mL at 25 °C, 0.816
Density
g/cm3[5], 0.8213 g/cm3[2], 0.822 g/mL][7][8]
Flash Point 81.1 °C[5][9], 82 °C (closed cup)

Surface Tension

28.21 dyn/cm[7][8]

Table 2.3: Vapor Pressure at Different Temperatures[10]

Vapor Pressure

Temperature (°C)

1Pa -3 (extrapolated)

10 Pa 21 (extrapolated)

100 Pa 50.9

1 kPa 90.7

10 kPa 145.4

100 kPa 225.1
Solubility

Nonanenitrile's solubility is dictated by its dual chemical nature.[2]

o Water Solubility: It is almost insoluble or shows limited solubility in water due to its long,

hydrophobic nine-carbon alkyl chain.[1][2][3]
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» Organic Solvents: It is soluble in organic solvents like ethanol, acetone, and chloroform.[2]
The polar nitrile group facilitates its miscibility with many polar organic solvents.[2]

Reactivity and Synthesis

The cyano group in nonanenitrile is the center of its chemical reactivity, making it a valuable
intermediate in organic synthesis for products like pharmaceuticals and agrochemicals.[1][2]

The nitrile group can undergo several key transformations:
e Hydrolysis: Conversion to nonanoic acid.
e Reduction: Formation of nonylamine.

» Organometallic Addition: Reaction with Grignard or organolithium reagents to form ketones
after hydrolysis.
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Nonanenitrile (CsH17CN)
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(Hydrolysis)
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(Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Fundamental
Properties of Nonanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147369#nonanenitrile-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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